Tetraarsenic(1+)

• Molecular Formula: As4+
• Molecular Weight: 299.6864 g/mol
• InChI: InChI=1S/As4/c1-2-3(1)4(1)2/q+1
• InChI Key: ZHDCJBVYMJTAMR-UHFFFAOYSA-N
• Canonical SMILES: [As]12[As]3[As]1[As+]23

Description

Tetraarsenic(1+) is a tetraatomic arsenic.

Scientific Research Applications

Anti-Tumor and Anti-Cancer Properties

• Tetraarsenic hexoxide has been shown to induce pyroptotic cell death, which suppresses tumor growth and metastasis in triple-negative breast cancer cells (An et al., 2021).
• Tetraarsenic oxide exhibits antiangiogenic properties, effectively inhibiting the proliferation, migration, and invasion of cancer cells, and has shown potential in reducing experimental pulmonary metastatic nodules in mice (Park et al., 2003).
• In cervical cancer, tetraarsenic oxide combined with cisplatin has been found to effectively induce apoptosis and inhibit cell proliferation, presenting a potential combined regimen for cervical cancer treatment (Byun et al., 2013).

Chemical and Biological Research

• The interaction of tetraarsenic and tetraphosphorus hexamethylimide with nickel tetracarbonyl forms complexes that preserve the bird-cage structure, providing insights into organometallic chemistry (Riess & Wazer, 1967).
• There is a need for clarification in biomedical research regarding the use of arsenic trioxide versus tetraarsenic oxide, as their dissolution yields the same active compound, which has implications in cancer treatment research (Šlejkovec et al., 2012).

Molecular and Cellular Mechanisms

• Tetraarsenic oxide inhibits malignant glioma cell invasion through a decrease in matrix metalloproteinase secretion and protein kinase B phosphorylation, offering insights into potential anti-invasive agents (Gwak et al., 2014).
• Tetraarsenic hexoxide induces autophagic cell death and apoptosis in human leukemic cells, suggesting its role in leukemia treatment (Han et al., 2011).

Cell Cycle and Apoptosis

• It has been shown to induce G2/M arrest, apoptosis, and autophagy in colon cancer cells, affecting PI3K/Akt and p38 MAPK pathways (Nagappan et al., 2017).
• Tetraarsenic hexoxide demonstrates anticancer activity partly by suppressing NF-κB activity in colon cancer cells (Lee et al., 2015).